Cas no 948289-44-9 (6-chloro-8-methyl-quinoline-2,3-dicarboxylic acid)

• Product Name: 6-chloro-8-methyl-quinoline-2,3-dicarboxylic acid
• CAS No: 948289-44-9
• MF: C₁₂H₈ClNO₄
• MW: 265.649222373962
• CID: 870549
• PubChem ID: 17039994
• Update Time: 2025-04-19

6-chloro-8-methyl-quinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-methyl-quinoline-2,3-dicarboxylic acid
• 6-CHLORO-8-METHYLQUINOLINE-2,3-DICARBOXYLIC ACID
• DTXSID30589136
• 948289-44-9
• MFCD09787821
• AB52312
• FT-0759485
• DB-080037

• Inchi： 1S/C12H8ClNO4/c1-5-2-7(13)3-6-4-8(11(15)16)10(12(17)18)14-9(5)6/h2-4H,1H3,(H,15,16)(H,17,18)
• InChI Key： OJDUVKWEAZRCMD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2C(C=1)=CC(C(=O)O)=C(C(=O)O)N=2

Computed Properties

• Exact Mass: 265.01400
• Monoisotopic Mass: 265.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49000
• LogP: 2.59300